N-(4-chlorobenzyl)-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-chloro-5-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H11Cl2F3N2O/c16-11-4-1-9(2-5-11)8-21-14(23)22-13-7-10(15(18,19)20)3-6-12(13)17/h1-7H,8H2,(H2,21,22,23)
• InChI Key: ZKFJSGNNBNYJFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H11Cl2F3N2O
• Molecular Weight: 363.2 g/mol

Description

N-(4-chlorobenzyl)-N’-[2-chloro-5-(trifluoromethyl)phenyl]urea is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in various fields, including agriculture, pharmaceuticals, and materials science. The presence of chlorobenzyl and trifluoromethylphenyl groups in its structure suggests potential biological activity and chemical stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-N’-[2-chloro-5-(trifluoromethyl)phenyl]urea typically involves the reaction of 4-chlorobenzylamine with 2-chloro-5-(trifluoromethyl)phenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated reactors. The process would include steps such as the purification of starting materials, precise control of reaction parameters, and efficient isolation of the final product. Techniques like crystallization, distillation, and chromatography may be employed to achieve high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-N’-[2-chloro-5-(trifluoromethyl)phenyl]urea can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms in the compound can be substituted by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Hydrolysis: The urea bond can be hydrolyzed in the presence of acids or bases, resulting in the formation of amines and carbon dioxide.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions may yield derivatives with different functional groups, while hydrolysis would produce amines and carbon dioxide.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-N’-[2-chloro-5-(trifluoromethyl)phenyl]urea would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of chlorobenzyl and trifluoromethyl groups may enhance its binding affinity and specificity.

Comparison with Similar Compounds

Conclusion

N-(4-chlorobenzyl)-N’-[2-chloro-5-(trifluoromethyl)phenyl]urea is a versatile compound with potential applications in various scientific fields Its unique structure allows it to undergo diverse chemical reactions and interact with specific molecular targets, making it a valuable compound for research and industrial purposes